2-methyl-N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-3-pyridazinyl]amino}ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The specific compound "2-methyl-N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-3-pyridazinyl]amino}ethyl)benzamide" is not directly covered in available literature. However, research on similar compounds provides insights into the general chemical and pharmacological properties related to its structural class, particularly in the context of heterocyclic compounds and benzamides.
Synthesis Analysis
Synthesis approaches for related compounds typically involve multi-step reactions starting from basic heterocyclic scaffolds such as pyrazoles, pyridazinyls, and benzamides. For example, a standard method might involve synthesizing the core structure from basic chemicals through reactions like cyclization, N-alkylation, and amidation. These processes are guided by the principles of organic synthesis, focusing on achieving high purity and yield under controlled conditions (Wang et al., 2013).
Molecular Structure Analysis
Molecular structure analysis of such compounds typically involves examining the electronic and spatial configuration, which can be done using spectroscopic methods such as NMR, IR, and mass spectrometry. The molecular structure is crucial for understanding the compound's reactivity and interaction with biological targets (Al-Omran et al., 2005).
Chemical Reactions and Properties
Compounds in this family generally participate in reactions characteristic of amides and aromatic systems, such as nucleophilic substitution, electrophilic addition, and condensation reactions. Their chemical properties are influenced by the presence of functional groups, which also dictate their reactivity towards different chemical agents (Kuz’menko et al., 1983).
Physical Properties Analysis
The physical properties, including melting point, boiling point, solubility, and crystal structure, are determined by the compound's molecular structure. These properties are essential for proper handling and formulation of the compound in various applications. They also affect the compound's stability and storage conditions (Yıldırım et al., 2005).
Chemical Properties Analysis
The chemical properties, such as acidity, basicity, reactivity with other chemical entities, and stability under different conditions, are critical for understanding the compound's behavior in chemical reactions and in biological systems. These properties are influenced by the compound's functional groups and molecular framework (Ubale et al., 2017).
properties
IUPAC Name |
2-methyl-N-[2-[[6-(3-methylpyrazol-1-yl)pyridazin-3-yl]amino]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N6O/c1-13-5-3-4-6-15(13)18(25)20-11-10-19-16-7-8-17(22-21-16)24-12-9-14(2)23-24/h3-9,12H,10-11H2,1-2H3,(H,19,21)(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJVBIPCPKXIBBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1)C2=NN=C(C=C2)NCCNC(=O)C3=CC=CC=C3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-N-(2-((6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)ethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.